5,6,7,8-Tetrahydro-8-trimethylsilyl-3-methylquinoline

• CAS No.: 90298-21-8
• Molecular Formula: C13H21NSi
• Molecular Weight: 219.40 g/mol
• IUPAC Name: trimethyl-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)silane
• InChI: InChI=1S/C13H21NSi/c1-10-8-11-6-5-7-12(15(2,3)4)13(11)14-9-10/h8-9,12H,5-7H2,1-4H3
• InChI Key: PVNOQEJNFZYCJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(CCC2)[Si](C)(C)C)N=C1

Description

5,6,7,8-Tetrahydro-8-trimethylsilyl-3-methylquinoline is a useful research compound. Its molecular formula is C13H21NSi and its molecular weight is 219.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6,7,8-tetrahydro-3-methylquinoline (29.4 g, 0.2 M) and tetrahydrofuran (THF) (50 ml) was added to a mixture of a 1.55 molar solution of butyl lithium in hexane (129 ml, 0.2 M) and THF (50 ml), maintained below 10°. After 0.5 hour the mixture was blown over by inert gas onto a mixture of trimethylsilyl chloride (50 ml, 0.4 M) in the THF (100 ml), maintained below 10°. After 0.5 hour, the mixture was evaporated and the residue extracted with hexane. The hexane extracts were evaporated with the residue distilled to give the title compound (40 g, 91%) b.p. 118°-124°/5 mbar. (Found: C70.9; H,9.65; N,6.4% C13H21NSi requires: C,71.2; H,9.6; N6.4%).